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Compound Focus: Cannflavin A

CAS No.: 76735-57-4

Cat. No.: S645104

Cannflavin A is a prenylated flavone with moderate solubility in organic solvents like DMSO and ethanol,

but poor aqueous solubility. Its key physicochemical parameters are summarized below.

Table 1: Physicochemical Properties of Cannflavin A [1]

Property Value | Description

Molecular 436.50 g/mol

Weight

CAS Number 76735-57-4

Appearance Light yellow to yellow solid powder
LogP 6.4

Hydrogen Bond 3
Donors

Hydrogen Bond 6
Acceptors
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Property Value |/ Description

Rotatable Bond 7
Count

SMILES CC(=CCCC(=CCC1=C(C2=C(C=C10)0C(=CC2=0)C3=CC(=C(C=C3)0)0C)0O)C)C

Table 2: Solubility Profile and Stock Solution Preparation [1]

Solvent | System Solubility / Formulation Protocol

In Vitro Solubility "May dissolve in DMSO (in most cases), if not, try other solvents such as H20,
Ethanol, or DMF..."

Stock Solution For a 10 mM solution: Dissolve 4.36 mg of Cannflavin Ain 1 mL of DMSO.
(Example)

Injection DMSO : Tween 80 : Saline =10:5: 85 (i.e., 100 yL DMSO stock — 50 pL
Formulation 1 Tween 80 — 850 yL Saline)

Injection DMSO : PEG300 : Tween 80 : Saline =10:40:5:45

Formulation 2

Injection DMSO : Corn oil =10 : 90
Formulation 3

Oral Formulation 1 Suspend in 0.5% CMC Na (carboxymethylcellulose sodium)

Stability and Storage Guidelines

Proper handling and storage are critical for maintaining the stability and bioactivity of Cannflavin A in

experimental settings.

Table 3: Stability and Storage Conditions [1]
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Form Recommended Storage Conditions

Powder -20°C for 3 years; 4°C for 2 years.

Solubilized (in -80°C for 6 months; -20°C for 1 month.

solvent)

Shipping "Room temperature (This product is stable at ambient temperature for a few

days during ordinary shipping...)"

Experimental Protocols for Analysis

Protocol 1: HPLC-PDA Analysis of Cannflavins

This method is suitable for the quantitative analysis of Cannflavin A in cannabis plant material and extracts

[2].

¢ Instrumentation: HPLC system with Photodiode Array (PDA) detector.

e Column: Luna C18 (150 mm x 4.6 mm, 3 uym).

e Mobile Phase: Isocratic elution with Acetonitrile and Water (65:35, v/v), both containing 0.1%
formic acid.

¢ Flow Rate: 1.0 mL/min.

¢ Detection Wavelength: 342.4 nm.

e Column Temperature: 25 °C.

¢ Injection Volume: 10 pL.

¢ Run Time: 20 minutes.

e Validation: The method was validated per ICH guidelines, showing linearity (R? > 0.99) in the range

of 5-500 ppm, and accuracy with recoveries between 82% and 98% [2].

Protocol 2: LC-MS Method for Sensitive Detection

For complex matrices like hemp extracts where UV detection may be insufficient, an LC-MS method is

preferred [3].

¢ Detection: Positive electrospray ionization mass spectrometry (ESI-MS).
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¢ Elution: Isocratic method.

¢ Key Finding: Initial analysis of crude extracts with UV detection showed low or unquantifiable levels
of cannflavins, but they became quantifiable when using electrospray mass spectrometry, highlighting
the method's superior sensitivity for this application [3].

Structure-Property and Stability Relationships

The solubility and stability of Cannflavin A are directly influenced by its molecular structure. The following

diagram illustrates the key structural features and their functional consequences.

Cannflavin A
Molecular Structure
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Click to download full resolution via product page

Key structural features of Cannflavin A and their direct impacts on its physicochemical properties and

stability.

Key Technical Considerations for R&D

¢ Low Natural Abundance: Cannflavins are present in very low concentrations in the cannabis plant
(e.g., 0.07-0.14% in inflorescences) [4], which complicates their development as naturally derived
products. This necessitates high-yield synthetic or biosynthetic production routes [4].

e Analytical Challenges: The co-occurrence of high-concentration cannabinoids can interfere with the
analysis of Cannflavin A. A selective extraction protocol (e.g., using acetone and a pre-treatment to
remove cannabinoids) is often required prior to HPLC analysis for accurate quantification [5].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0731708523004004
https://www.smolecule.com/products/s645104?utm_src=pdf-body
https://www.smolecule.com/products/s645104?utm_src=pdf-body-img
https://www.smolecule.com/products/s645104?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10714118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10714118/
https://www.smolecule.com/products/s645104?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6222702/
https://www.smolecule.com/products/s645104?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Synergistic Potential: When studying complex cannabis extracts, remember that Cannflavin A may
act synergistically with cannabinoids and terpenes, a phenomenon known as the "entourage effect"
[4] [5]. This is a critical consideration for the development of full-spectrum or multi-component
formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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